N-{2-[(sec-butylamino)carbonyl]phenyl}-3,4-dimethoxybenzamide

• IUPAC Name: N-[2-(butan-2-ylcarbamoyl)phenyl]-3,4-dimethoxybenzamide
• InChI: InChI=1S/C20H24N2O4/c1-5-13(2)21-20(24)15-8-6-7-9-16(15)22-19(23)14-10-11-17(25-3)18(12-14)26-4/h6-13H,5H2,1-4H3,(H,21,24)(H,22,23)
• InChI Key: WWOFIXJBYUJOIX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C20H24N2O4
• Molecular Weight: 356.4 g/mol

Description

N-{2-[(sec-butylamino)carbonyl]phenyl}-3,4-dimethoxybenzamide, also known as BAY 73-6691, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-{2-[(sec-butylamino)carbonyl]phenyl}-3,4-dimethoxybenzamide 73-6691 works by binding to the heme moiety of sGC, which leads to the activation of the enzyme and the subsequent production of cyclic guanosine monophosphate (cGMP). This results in the relaxation of vascular smooth muscle cells, leading to vasodilation and a decrease in blood pressure.
Biochemical and Physiological Effects:
N-{2-[(sec-butylamino)carbonyl]phenyl}-3,4-dimethoxybenzamide 73-6691 has been shown to have a number of biochemical and physiological effects, including the relaxation of vascular smooth muscle cells, the inhibition of platelet aggregation, and the reduction of inflammation. It has also been shown to improve cardiac function and reduce myocardial ischemia-reperfusion injury.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{2-[(sec-butylamino)carbonyl]phenyl}-3,4-dimethoxybenzamide 73-6691 in lab experiments is its high selectivity for sGC, which makes it a useful tool for studying the role of sGC in various physiological processes. However, one limitation of using N-{2-[(sec-butylamino)carbonyl]phenyl}-3,4-dimethoxybenzamide 73-6691 is its relatively short half-life, which can make it difficult to maintain a consistent level of inhibition over long periods of time.

Future Directions

There are several potential future directions for the study of N-{2-[(sec-butylamino)carbonyl]phenyl}-3,4-dimethoxybenzamide 73-6691. One area of interest is the potential use of N-{2-[(sec-butylamino)carbonyl]phenyl}-3,4-dimethoxybenzamide 73-6691 in the treatment of pulmonary hypertension, a condition characterized by elevated blood pressure in the pulmonary arteries. Another area of interest is the development of novel sGC activators, which could have therapeutic applications in a range of cardiovascular and inflammatory diseases. Additionally, further research is needed to fully understand the mechanisms underlying the biochemical and physiological effects of N-{2-[(sec-butylamino)carbonyl]phenyl}-3,4-dimethoxybenzamide 73-6691.

Scientific Research Applications

N-{2-[(sec-butylamino)carbonyl]phenyl}-3,4-dimethoxybenzamide 73-6691 has been extensively studied for its potential therapeutic applications, particularly in the treatment of cardiovascular diseases. It has been shown to be a potent and selective inhibitor of soluble guanylate cyclase (sGC), an enzyme that plays a crucial role in the regulation of vascular tone and blood pressure.